Cas no 175205-73-9 (3,4-Diphenylthiophene-2,5-dicarbonitrile)
175205-73-9 structure
Product Name:3,4-Diphenylthiophene-2,5-dicarbonitrile
CAS No:175205-73-9
MF:C18H10N2S
MW:286.350402355194
CID:111919
PubChem ID:2740190
Update Time:2025-04-18
3,4-Diphenylthiophene-2,5-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Diphenylthiophene-2,5-dicarbonitrile
- 2,5-Thiophenedicarbonitrile,3,4-diphenyl-
- 2,5-Thiophenedicarbonitrile,3,4-diphenyl
- QC-6110
- 2,5-DICYANO-3,4-DIPHENYLTHIOPHENE
- 3,4-DIPHENYLTHIOPHENE-2,5-DICARBONITRILE 97%
- 175205-73-9
- DTXSID70372362
- 3,4-Diphenylthiophene-2,5-dicarbonitrile, 97per cent
- AKOS022181837
-
- Inchi: 1S/C18H10N2S/c19-11-15-17(13-7-3-1-4-8-13)18(16(12-20)21-15)14-9-5-2-6-10-14/h1-10H
- InChI Key: LTPXRGSCPXEMFC-UHFFFAOYSA-N
- SMILES: S1C(C#N)=C(C2C=CC=CC=2)C(=C1C#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 286.05600
- Monoisotopic Mass: 286.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5
- Topological Polar Surface Area: 75.8Ų
Experimental Properties
- Melting Point: 179℃
- PSA: 75.82000
- LogP: 4.82546
3,4-Diphenylthiophene-2,5-dicarbonitrile Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-Diphenylthiophene-2,5-dicarbonitrile Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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